2-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile

• IUPAC Name: 2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylmethyl]benzonitrile
• InChI: InChI=1S/C11H10N4S/c1-8-13-11(15-14-8)16-7-10-5-3-2-4-9(10)6-12/h2-5H,7H2,1H3,(H,13,14,15)
• InChI Key: ASJIVZUKXCWZJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)SCC2=CC=CC=C2C#N
• Molecular Formula: C11H10N4S
• Molecular Weight: 230.29 g/mol
• Solubility: 22.2 [ug/mL] (The mean of the results at pH 7.4)

Description

2-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound is commonly referred to as MTBSTFA and is widely used in the fields of biochemistry, pharmacology, and analytical chemistry.

Scientific Research Applications

2-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile has numerous scientific research applications. It is commonly used as a derivatizing agent in gas chromatography-mass spectrometry (GC-MS) analysis to improve the detection sensitivity of certain compounds. It is also used in the synthesis of various pharmaceuticals and biologically active compounds. Additionally, MTBSTFA is used in the analysis of amino acids, peptides, and proteins, as it can derivatize these compounds to improve their volatility and stability.

Mechanism of Action

The mechanism of action of 2-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile is not well understood. However, it is believed that the compound reacts with the analyte to form a more volatile derivative, which can then be analyzed using GC-MS. The compound may also interact with biological molecules such as amino acids and peptides to form stable derivatives that can be analyzed using various analytical techniques.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of this compound. However, studies have shown that the compound is not toxic to cells and does not cause any significant adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile is its ability to improve the detection sensitivity of certain compounds in GC-MS analysis. Additionally, the compound is stable and easy to use. However, one of the limitations of the compound is that it may not be suitable for the analysis of certain compounds, as it may not react with them to form stable derivatives.

Future Directions

There are several future directions for research involving 2-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile. One area of research is the development of new and improved derivatizing agents for GC-MS analysis. Additionally, further studies are needed to understand the mechanism of action of the compound and its interactions with biological molecules. Finally, there is a need for more research on the potential applications of the compound in the synthesis of biologically active compounds and pharmaceuticals.
Conclusion:
In conclusion, this compound is a compound that has numerous scientific research applications. Its ability to improve the detection sensitivity of certain compounds in GC-MS analysis makes it a valuable tool in analytical chemistry. Additionally, the compound has potential applications in the synthesis of biologically active compounds and pharmaceuticals. Further research is needed to fully understand the mechanism of action of the compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-{[(5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile involves the reaction of 5-methyl-4H-1,2,4-triazole-3-thiol with benzyl chloride in the presence of a base. The reaction yields the desired product, which is then purified and characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.